Cas no 1807072-65-6 (3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid)
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid
-
- Inchi: 1S/C8H5Cl2F2NO2/c9-2-5-4(10)1-3(7(11)12)6(13-5)8(14)15/h1,7H,2H2,(H,14,15)
- InChI Key: FEOAMEVEJWJWDO-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(F)F)C(C(=O)O)=NC=1CCl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 243
- XLogP3: 2.4
- Topological Polar Surface Area: 50.2
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029048058-250mg |
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid |
1807072-65-6 | 97% | 250mg |
$950.40 | 2022-03-31 | |
| Alichem | A029048058-500mg |
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid |
1807072-65-6 | 97% | 500mg |
$1,678.90 | 2022-03-31 | |
| Alichem | A029048058-1g |
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid |
1807072-65-6 | 97% | 1g |
$3,158.80 | 2022-03-31 |
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid
Introduction to 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1807072-65-6)
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1807072-65-6) is a highly versatile and significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that makes it valuable for the synthesis of bioactive molecules. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of multiple functional groups, including chloro, chloromethyl, and difluoromethyl substituents, along with a carboxylic acid moiety at the 6-position, endows this molecule with distinct reactivity and potential applications in drug discovery and medicinal chemistry.
The chloro and chloromethyl groups in 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid serve as key handles for further chemical modifications. These groups can participate in nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores or linking units. Such reactivity is particularly useful in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity at biological targets, making it a valuable feature in lead optimization processes.
Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The structural motif of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid has been explored in several research studies for its potential applications in treating various diseases. For instance, modifications of this scaffold have been investigated for their activity against infectious diseases, where the pyridine core contributes to interactions with biological targets such as enzymes and receptors. The unique combination of substituents in this compound allows for fine-tuning of its pharmacological properties, making it a promising candidate for further development.
In addition to its role as a building block for drug discovery, 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid has also been utilized in the synthesis of agrochemicals and specialty chemicals. The presence of multiple reactive sites enables its incorporation into diverse molecular frameworks, which can be tailored for specific applications. For example, derivatives of this compound have been studied for their potential as intermediates in the production of herbicides and fungicides, where the pyridine core contributes to their efficacy against plant pathogens.
The carboxylic acid group at the 6-position of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid provides an additional point of modification, allowing for further functionalization through esterification or amidation reactions. These modifications can enhance solubility or improve bioavailability, which are critical factors in pharmaceutical development. The ability to derivatize this compound into a variety of functional forms underscores its versatility and utility in synthetic chemistry.
Recent studies have also explored the use of computational methods to predict the biological activity of compounds like 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid. Molecular docking simulations have been employed to identify potential binding interactions with target proteins, providing insights into their mechanism of action. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.
The synthesis of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include halogenation reactions to introduce the chloro and chloromethyl groups, followed by protection-deprotection strategies to manipulate reactive sites selectively. The introduction of the difluoromethyl group often requires specialized reagents or conditions to ensure high yield and purity.
The growing interest in fluorinated compounds has driven research into developing efficient methods for incorporating fluorine atoms into molecular structures. The presence of a difluoromethyl group in 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid exemplifies this trend, as fluorinated analogs are often more potent and metabolically stable than their non-fluorinated counterparts. This has led to increased efforts in developing scalable synthetic routes for fluorinated pyridines.
In conclusion,3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1807072-65-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it a valuable scaffold for drug discovery and synthetic chemistry. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to remain an important tool in the development of novel therapeutic agents.
1807072-65-6 (3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)